Cas no 72545-66-5 (2-((5-Dimethylamino)methylfurylthio)ethylamine Dihydrochloride)

• Product Name: 2-((5-Dimethylamino)methylfurylthio)ethylamine Dihydrochloride
• CAS No: 72545-66-5
• MF: C₁₀H₂₀Cl₂N₂OS
• MW: 287.249599456787
• MDL: MFCD28991706
• CID: 549767
• PubChem ID: 18923808
• Update Time: 2025-06-08

2-((5-Dimethylamino)methylfurylthio)ethylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine,5-[[(2-aminoethyl)thio]methyl]-N,N-dimethyl-, hydrochloride (1:2)
• 5-{[(2-Aminoethyl)-thio]-methyl}-N,N-dimethyl-2-furanmethanamine dihydrochl
• 2-Furanmethanamine,5-[[(2-aminoethyl)thio]methyl]-N,N-dimethyl-, dihydrochloride (9CI)
• Cistofurdihydrochloride
• 2-([(5-Dimethylamino)methylfuryl]thio)ethylamine 2HCl
• JNTOYGBZXJSVNI-UHFFFAOYSA-N
• 2-[[5-[(dimethylamino)methyl]furan-2-yl]methylsulfanyl]ethanamine;dihydrochloride
• 2-[({5-[(dimethylamino)methyl]furan-2-yl}methyl)sulfanyl]ethan-1-amine dihydrochloride
• 2-[[[5-(dimethylamino)methyl-2-furanyl]methyl]thio]ethanamine dihydrochloride
• 2-(((5-((Dimethylamino)methyl)furan-2-yl)methyl)t
• 2-(((5-((Dimethylamino)methyl)furan-2-yl)methyl)thio)ethan-1-amine dihydrochloride
• 2-([(5-Dimethylamino)Methylfuryl]Thio)Ethylamine Dihydrochloride
• CID 18923808
• SCHEMBL8601128
• MFCD28991706
• AS-73275
• CS-0037616
• 72545-66-5
• Cystofur Dihydrochloride
• W10023
• AKOS037647312
• 2-((5-Dimethylamino)methylfurylthio)ethylamine Dihydrochloride

• MDL： MFCD28991706
• Inchi： 1S/C10H18N2OS.2ClH/c1-12(2)7-9-3-4-10(13-9)8-14-6-5-11;;/h3-4H,5-8,11H2,1-2H3;2*1H
• InChI Key： JNTOYGBZXJSVNI-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(CCN)CC1=CC=C(CN(C)C)O1

Computed Properties

• Exact Mass: 286.067
• Monoisotopic Mass: 286.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 155
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.7

Additional information on 2-((5-Dimethylamino)methylfurylthio)ethylamine Dihydrochloride

Introduction to 2-((5-Dimethylamino)methylfurylthio)ethylamine Dihydrochloride (CAS No. 72545-66-5)

2-((5-Dimethylamino)methylfurylthio)ethylamine Dihydrochloride, a compound with the chemical identifier CAS No. 72545-66-5, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and development.

The molecular structure of 2-((5-Dimethylamino)methylfurylthio)ethylamine Dihydrochloride consists of a furylthio group attached to an ethylamine backbone, with a dimethylamino substituent at the 5-position of the furyl ring. This configuration imparts distinct chemical and biological properties that make it a valuable candidate for further investigation.

In recent years, there has been a growing interest in exploring novel compounds that exhibit inhibitory effects on various biological targets. The 5-Dimethylamino moiety in this compound is particularly noteworthy, as it is known to enhance the lipophilicity and metabolic stability of molecules, making them more suitable for oral administration. This feature is crucial in the development of therapeutic agents that require prolonged bioavailability.

The methylfurylthio group contributes to the compound's ability to interact with biological targets in a specific manner. Furyl derivatives have been extensively studied for their potential antimicrobial, anti-inflammatory, and anticancer properties. The presence of the thio group further enhances these interactions by increasing the compound's solubility in both aqueous and organic environments, facilitating its absorption and distribution within the body.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Molecular docking studies have shown that 2-((5-Dimethylamino)methylfurylthio)ethylamine Dihydrochloride can effectively bind to several key enzymes and receptors involved in various disease pathways. For instance, preliminary studies suggest that this compound may inhibit the activity of enzymes such as Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune diseases.

The dihydrochloride salt form of this compound enhances its stability and solubility, making it more suitable for formulation into pharmaceutical products. This salt form also improves the compound's bioavailability, ensuring that it can be effectively delivered to target sites within the body. These properties are particularly important in the development of drugs that require precise dosing and prolonged action.

In vitro studies have demonstrated promising results regarding the pharmacological activity of 2-((5-Dimethylamino)methylfurylthio)ethylamine Dihydrochloride. These studies have shown that the compound exhibits significant inhibitory effects on various inflammatory mediators and cytokines. Additionally, preclinical trials have indicated that it may have therapeutic potential in conditions such as rheumatoid arthritis, psoriasis, and other chronic inflammatory disorders.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the final product, ensuring its identity and purity meet pharmaceutical standards.

The development of novel drug candidates like 2-((5-Dimethylamino)methylfurylthio)ethylamine Dihydrochloride is a testament to the ongoing progress in medicinal chemistry. By leveraging cutting-edge technologies and innovative synthetic methodologies, researchers are able to design and develop molecules with tailored biological activities. This approach not only accelerates the discovery process but also increases the likelihood of identifying safe and effective therapeutic agents.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications. By fostering interdisciplinary research and innovation, we can accelerate the development of new treatments that address unmet medical needs.

In conclusion, 2-((5-Dimethylamino)methylfurylthio)ethylamine Dihydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its promising biological activity, make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications for this compound, it holds great potential for improving patient outcomes across various medical conditions.